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Compound of Interest

Compound Name: Dccem

Cat. No.: B053258 Get Quote

Disclaimer: The following guidelines are based on the likely assumption that "Dccem" is a

typographical error for Dichloromethane (DCM), a common laboratory solvent also known as

methylene chloride. Dichloromethane is a hazardous chemical that requires strict handling and

disposal protocols.[1][2][3] Professionals should always consult their institution's specific Safety

Data Sheets (SDS) and waste disposal procedures.

Immediate Safety and Logistical Information
Dichloromethane is a volatile, colorless liquid with a sweetish odor that poses several health

risks.[2][4] It is a suspected carcinogen, can cause skin and eye irritation, and may lead to

central nervous system depression upon inhalation.[4][5][6] Due to its high volatility, the primary

exposure route is inhalation.[1][4]

Personal Protective Equipment (PPE) is mandatory when handling DCM:

Ventilation: Always handle dichloromethane in a certified chemical fume hood to minimize

inhalation of vapors.[1][7]

Eye Protection: Chemical safety goggles or a face shield are required.[1]

Protective Clothing: A lab coat, preferably buttoned, should be worn.[1]

Gloves: Dichloromethane can penetrate standard nitrile gloves quickly.[1] For short-duration

tasks involving small quantities, double-gloving with nitrile gloves is a common practice. For
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handling larger volumes or for spill cleanup, more resistant gloves such as Viton or

Silvershield® are recommended.[1] Contaminated gloves must be removed and disposed of

as hazardous waste immediately.[1][8]

Quantitative Data
The following table summarizes key quantitative data for Dichloromethane (DCM).

Property Value

Chemical Formula CH₂Cl₂[4]

Molar Mass 84.93 g/mol [3]

Density 1.3266 g/cm³ (at 20°C)[4]

Boiling Point 39.6 °C (103.3 °F)[4]

Melting Point -96.7 °C (-142.1 °F)[4]

Vapor Pressure 350 mbar (at 20°C)[9]

Solubility in Water 17.5 g/L (at 25°C)[4]

Autoignition Temperature 556 °C (1032.8 °F)[9]

Lower Flammability Limit 13 vol %[9]

Upper Flammability Limit 23 vol %[9]

Experimental Protocols
Protocol for Segregation and Collection of Dichloromethane Waste:

Designated Waste Container: All waste containing dichloromethane must be collected in a

designated, chemically compatible, and properly sealed container.[1][10] Suitable containers

are typically made of glass or high-density polyethylene (HDPE).[10]

Labeling: The container must be clearly labeled as "Hazardous Waste: Dichloromethane".[1]

The label should also list any other chemicals mixed with the DCM and their approximate

concentrations.[1]
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Segregation: Do not mix dichloromethane waste with incompatible materials such as strong

oxidizers, strong acids, amines, or chemically active metals like aluminum or magnesium.

[11][12]

Storage: Store the sealed waste container in a cool, dry, well-ventilated area, away from heat

sources and direct sunlight.[10] The storage location should be a designated satellite

accumulation area for hazardous waste.[8]

Protocol for Managing Dichloromethane Spills:

Immediate Evacuation: In the event of a large spill, evacuate the immediate area.[7]

Ventilation: Ensure the area is well-ventilated, typically by working within a chemical fume

hood. For larger spills, further ventilation may be necessary.

Containment: For small spills (<100 mL), use an absorbent material like vermiculite, sand, or

a commercial spill pillow to contain the liquid.[10] Do not use combustible materials like

sawdust.[10]

Collection: Carefully collect the absorbed material using non-sparking tools and place it into

a sealed, labeled container for hazardous waste.

Decontamination: Clean the spill area with soap and water after the initial cleanup.[11]

Reporting: Report all spills to the institution's Environmental Health & Safety (EHS)

department.[1] For large spills, contact EHS or emergency services immediately.[13]

Disposal Plan
Dichloromethane waste is classified as hazardous and must be disposed of through a licensed

hazardous waste management company.[1][10] It is illegal and unsafe to dispose of

dichloromethane down the drain.[1][8] The primary disposal method for halogenated solvent

waste is high-temperature incineration.[10] Some facilities may also offer solvent recycling or

reclamation services.[10] Always follow your institution's specific procedures for arranging the

collection and disposal of hazardous waste.[1]
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Caption: Workflow for the safe handling and disposal of dichloromethane waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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